![molecular formula C17H15ClN4O B278863 1-(4-chlorophenyl)-N-(1-phenylethyl)-1H-1,2,4-triazole-3-carboxamide](/img/structure/B278863.png)
1-(4-chlorophenyl)-N-(1-phenylethyl)-1H-1,2,4-triazole-3-carboxamide
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Overview
Description
1-(4-chlorophenyl)-N-(1-phenylethyl)-1H-1,2,4-triazole-3-carboxamide, also known as CCT251545, is a chemical compound that has gained significant attention in the field of cancer research. It is a selective inhibitor of the protein kinase PAK4, which plays a crucial role in cancer cell growth and metastasis.
Mechanism of Action
1-(4-chlorophenyl)-N-(1-phenylethyl)-1H-1,2,4-triazole-3-carboxamide selectively inhibits the protein kinase PAK4, which is involved in cancer cell growth and metastasis. By inhibiting PAK4, this compound disrupts the signaling pathways that promote cancer cell survival, proliferation, and migration.
Biochemical and Physiological Effects:
This compound has been shown to induce cell death and inhibit cell migration and invasion in cancer cells. It also reduces the expression of genes involved in cancer cell survival and proliferation. In vivo studies have demonstrated that this compound reduces tumor growth and metastasis, without significant toxicity to normal tissues.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(4-chlorophenyl)-N-(1-phenylethyl)-1H-1,2,4-triazole-3-carboxamide in lab experiments is its selectivity for PAK4, which allows for more specific targeting of cancer cells. However, one limitation is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
For research on 1-(4-chlorophenyl)-N-(1-phenylethyl)-1H-1,2,4-triazole-3-carboxamide include investigating its efficacy in combination with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, further studies are needed to determine the optimal dosing and administration of this compound for maximum efficacy and minimal toxicity. Finally, research on the potential use of this compound in other diseases, such as inflammatory disorders and neurodegenerative diseases, may also be warranted.
Synthesis Methods
The synthesis of 1-(4-chlorophenyl)-N-(1-phenylethyl)-1H-1,2,4-triazole-3-carboxamide involves a multi-step process that begins with the reaction between 4-chlorobenzaldehyde and ethyl acetoacetate to form 4-chloro-1-(ethoxycarbonyl)but-3-en-2-one. This intermediate compound is then reacted with hydrazine hydrate and triethylorthoformate to produce 4-chloro-1-(1-phenylethyl)-1H-1,2,4-triazole-3-carboxylic acid ethyl ester. Finally, the ester is converted to this compound through a reaction with thionyl chloride and ammonia.
Scientific Research Applications
1-(4-chlorophenyl)-N-(1-phenylethyl)-1H-1,2,4-triazole-3-carboxamide has been extensively studied for its potential use in cancer treatment. In vitro studies have shown that it inhibits the growth and metastasis of various cancer cell lines, including pancreatic, breast, and lung cancer. In vivo studies have also demonstrated its efficacy in reducing tumor growth and metastasis in mouse models of pancreatic and breast cancer.
properties
Molecular Formula |
C17H15ClN4O |
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Molecular Weight |
326.8 g/mol |
IUPAC Name |
1-(4-chlorophenyl)-N-(1-phenylethyl)-1,2,4-triazole-3-carboxamide |
InChI |
InChI=1S/C17H15ClN4O/c1-12(13-5-3-2-4-6-13)20-17(23)16-19-11-22(21-16)15-9-7-14(18)8-10-15/h2-12H,1H3,(H,20,23) |
InChI Key |
ICPHTFYKJJXNJY-UHFFFAOYSA-N |
SMILES |
CC(C1=CC=CC=C1)NC(=O)C2=NN(C=N2)C3=CC=C(C=C3)Cl |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)C2=NN(C=N2)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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